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Compound of Interest

Compound Name: Epipterosin L 2'-O-glucoside

Cat. No.: B1158730 Get Quote

Epipterosin L 2'-O-glucoside: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Epipterosin L 2'-O-glucoside, a natural sesquiterpenoid, has been identified and isolated

from the rhizomes of Cibotium barometz (L.) J.Sm. This technical guide provides a summary of

the currently available information on its chemical identity. However, a comprehensive review of

publicly accessible scientific literature reveals a significant gap in the knowledge regarding its

biological activity, experimental protocols, and mechanisms of action. While the foundational

chemical data is established, further research is critically needed to elucidate the potential

therapeutic applications of this compound.

Chemical Identity and Properties
Epipterosin L 2'-O-glucoside is registered under the CAS number 61117-89-3.[1][2][3] Its

molecular formula is C21H30O9, corresponding to a molecular weight of 426.46 g/mol .[1] It is

also known by the synonym (2S,3R)-Pterosin L 2'-O-beta-D-glucoside.[1]

Table 1: Physicochemical Properties of Epipterosin L 2'-O-glucoside
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Property Value Source

CAS Number 61117-89-3 [1][2][3]

Molecular Formula C21H30O9 [1]

Molecular Weight 426.46 [1]

Appearance Powder [1]

Purity >98% (Commercially available) [1]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[3]

Storage
2-8 °C, protected from air and

light
[3]

Source and Isolation
Epipterosin L 2'-O-glucoside is a naturally occurring compound found in the rhizomes of the

fern Cibotium barometz (L.) J.Sm., also known as the Golden Chicken Fern. This plant has a

history of use in traditional medicine, particularly in Asia. The isolation of Epipterosin L 2'-O-
glucoside is achieved through standard phytochemical extraction and purification techniques.

Biological Activity and Therapeutic Potential: A
Knowledge Gap
A thorough review of the existing scientific literature reveals a significant lack of specific data on

the biological activities of Epipterosin L 2'-O-glucoside. While the rhizome of Cibotium

barometz has been studied for various pharmacological effects, the specific contribution of

Epipterosin L 2'-O-glucoside to these activities has not been elucidated.

Consequently, there are no published studies that provide:

Quantitative data on the efficacy or potency of Epipterosin L 2'-O-glucoside in any

biological assay.

Detailed experimental protocols for assessing the activity of this specific compound.
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Information on signaling pathways or molecular mechanisms of action.

This lack of information presents a significant opportunity for future research to explore the

pharmacological profile of this natural product.

Future Research Directions
To unlock the potential of Epipterosin L 2'-O-glucoside, the following areas of investigation

are recommended:

Bioactivity Screening: A comprehensive screening of the compound against a wide range of

biological targets is necessary. This could include assays for anti-inflammatory, anticancer,

antimicrobial, and neuroprotective activities, among others.

Mechanism of Action Studies: Should any significant biological activity be identified,

subsequent studies should focus on elucidating the underlying molecular mechanisms and

identifying the specific cellular signaling pathways involved.

In Vivo Studies: Promising in vitro results should be followed up with in vivo studies in

relevant animal models to assess efficacy, pharmacokinetics, and safety.

Logical Relationship: The Path to Characterization
The logical workflow for the future characterization of Epipterosin L 2'-O-glucoside can be

visualized as a sequential process, starting from the known information and progressing toward

a comprehensive understanding of its therapeutic potential.

Known Information

Required Research Potential Outcome

Chemical Identity
(CAS: 61117-89-3, Formula: C21H30O9)

In Vitro Bioactivity Screening

Natural Source
(Cibotium barometz)

Mechanism of Action Studies In Vivo Efficacy and Safety Studies Therapeutic Candidate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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